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Compound Name: Antitubercular agent-19

Cat. No.: B15581650

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Antitubercular agent-19 is a novel nitroimidazooxazine antimycobacterial agent with potent

bactericidal activity against both actively replicating and non-replicating Mycobacterium

tuberculosis (M. tuberculosis). It is a prodrug that requires intracellular activation by a

deazaflavin-dependent nitroreductase (Ddn). This activation leads to the generation of reactive

nitrogen species, including nitric oxide, which exerts its antimycobacterial effects through a dual

mechanism. Against actively replicating bacteria, it inhibits mycolic acid biosynthesis, leading to

a defective cell wall.[1][2] In non-replicating, anaerobic bacteria, it acts as a respiratory poison.

[1]

These application notes provide detailed protocols for the formulation and in vivo evaluation of

Antitubercular agent-19 in a murine model of tuberculosis. The provided data is based on

studies of the well-characterized antitubercular agent Pretomanid, which belongs to the same

chemical class.
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Table 1: Formulation for Oral Administration in Mice
Component Concentration/Vehicle Purpose

Antitubercular agent-19 25-100 mg/kg body weight Active Agent

Vehicle
0.5% (w/v) Methylcellulose in

water
Suspending Agent

Administration Route Oral gavage Delivery

Dosing Volume
Typically 100-200 µL per

mouse
Administration

Note: The formulation should be prepared fresh daily and sonicated to ensure a uniform

suspension.

Table 2: Representative Pharmacokinetic Parameters of
Antitubercular agent-19 in BALB/c Mice

Dose (mg/kg, oral) Cmax (µg/mL) Tmax (hr) AUC0-24 (µg·h/mL)

25 ~5.0 ~4 ~60

50 ~9.0 ~4 ~127

100 ~15.0 ~6 ~244

Data presented are approximations derived from preclinical studies of Pretomanid and may

vary based on experimental conditions and vehicle used.[3][4]

Table 3: In Vivo Efficacy of an Antitubercular agent-19-
Containing Regimen (BPaL analogue) in a Murine Model
of Chronic Tuberculosis
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Treatment
Group

Duration of
Treatment

Mean Log10
CFU in Lungs
(± SD) at Start
of Treatment

Mean Log10
CFU in Lungs
(± SD) after
Treatment

Log10 CFU
Reduction

Untreated

Control
4 weeks 6.17 ± 0.27

Increased from

baseline
N/A

Standard

Regimen

(Rifampin +

Isoniazid +

Pyrazinamide)

4 weeks 6.17 ± 0.27 3.47 ± 0.35 2.70

Agent-19 +

Bedaquiline +

Linezolid (BPaL

analogue)

4 weeks 6.17 ± 0.27 2.50 ± 0.40 3.67

Efficacy data is based on published results for the BPaL (Bedaquiline, Pretomanid, Linezolid)

regimen in a BALB/c mouse model of chronic M. tuberculosis H37Rv infection.[4][5]

Experimental Protocols
Protocol 1: Preparation of Antitubercular Agent-19
Formulation for Oral Gavage
Materials:

Antitubercular agent-19 powder

Methylcellulose

Sterile, purified water

Sterile 1.5 mL microcentrifuge tubes

Sonicator
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Procedure:

Prepare a 0.5% (w/v) solution of methylcellulose in sterile water. This can be done by slowly

adding methylcellulose powder to heated water (60-70°C) while stirring, and then allowing it

to cool to room temperature to form a clear solution.

Weigh the required amount of Antitubercular agent-19 powder based on the desired dose

(e.g., 100 mg/kg) and the number of animals to be treated.

In a sterile microcentrifuge tube, add the weighed Antitubercular agent-19 powder.

Add the appropriate volume of the 0.5% methylcellulose vehicle to achieve the final desired

concentration for dosing.

Vortex the tube vigorously for 1-2 minutes to initially suspend the powder.

Sonicate the suspension for 10-15 minutes to ensure a fine, uniform suspension.

Visually inspect the suspension for any large particles. If present, continue sonication.

Prepare the formulation fresh before each administration. Keep the suspension on a rocker

or vortex briefly before each gavage to ensure homogeneity.

Protocol 2: In Vivo Efficacy Evaluation in a Murine Model
of Chronic Tuberculosis
Animal Model:

Female BALB/c mice, 6-8 weeks old.[4]

Infection:

Grow M. tuberculosis H37Rv to mid-log phase in an appropriate liquid medium.

Infect mice via the aerosol route using a calibrated inhalation exposure system to deliver

approximately 100-200 bacilli to the lungs.[4]

Allow the infection to establish for 4-6 weeks to develop a chronic infection state.[4]
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Treatment:

At 4-6 weeks post-infection, randomize mice into treatment groups (e.g., Untreated Control,

Standard Regimen, Agent-19-containing regimen).

Administer the prepared formulation of Antitubercular agent-19 (as part of a combination

regimen, e.g., with Bedaquiline and Linezolid) daily via oral gavage, five days a week.

Monitor the body weight and clinical signs of the mice throughout the experiment.

Efficacy Assessment:

At designated time points (e.g., after 4 and 8 weeks of treatment), euthanize a subset of

mice from each group.

Aseptically remove the lungs and spleen.

Homogenize the organs in sterile saline or phosphate-buffered saline.

Prepare serial dilutions of the organ homogenates and plate on a suitable solid medium

(e.g., Middlebrook 7H11 agar).

Incubate the plates at 37°C for 3-4 weeks.

Count the number of colony-forming units (CFU) to determine the bacterial load in each

organ.

Express the data as log10 CFU per organ and compare the results between treatment

groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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